Cas no 922527-35-3 (2-Undecanone, 1,1,1-trifluoro-3-hexyl-)

• Product Name: 2-Undecanone, 1,1,1-trifluoro-3-hexyl-
• CAS No: 922527-35-3
• MF: C₁₇H₃₁F₃O
• MW: 308.422656297684
• CID: 740187
• PubChem ID: 71446374
• Update Time: 2025-04-19

2-Undecanone, 1,1,1-trifluoro-3-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2-Undecanone, 1,1,1-trifluoro-3-hexyl-
• 1,1,1-trifluoro-3-hexylundecan-2-one
• DTXSID80854861
• 922527-35-3

• Inchi： 1S/C17H31F3O/c1-3-5-7-9-10-12-14-15(13-11-8-6-4-2)16(21)17(18,19)20/h15H,3-14H2,1-2H3
• InChI Key： HRQXYLQOOQONHE-UHFFFAOYSA-N
• SMILES： FC(C(C(CCCCCC)CCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 308.23270009g/mol
• Monoisotopic Mass: 308.23270009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 17.1Ų